Ditrisarubicin A

• Molecular Formula: C60H82N2O22
• Molecular Weight: 1183.3 g/mol
• InChI: InChI=1S/C60H82N2O22/c1-12-60(71)23-39(79-41-18-31(61(8)9)55(26(4)73-41)82-44-22-37-57(29(7)76-44)84-59-38(78-37)20-35(65)25(3)77-59)46-49(53(70)47-48(52(46)69)51(68)45-30(50(47)67)14-13-15-34(45)64)58(60)83-42-19-32(62(10)11)54(27(5)74-42)81-43-21-36(66)56(28(6)75-43)80-40-17-16-33(63)24(2)72-40/h13-15,24-29,31-32,36-44,54-59,64,66,69-71H,12,16-23H2,1-11H3/t24-,25-,26-,27-,28+,29+,31-,32-,36+,37-,38+,39-,40-,41+,42-,43-,44+,54+,55+,56-,57+,58-,59+,60-/m1/s1
• InChIKey: YSHFQLRUHOZEFD-KJZWKHKUSA-N

Ditrisarubicin A: Six-Sugar Anthracycline Overview

Ditrisarubicin A (CAS 87399-21-1) is a naturally occurring anthracycline antibiotic isolated from Streptomyces cyaneus [1]. Distinguished by an aglycone core bearing six sugar moieties, it represents a structurally complex member of the anthracycline class [2]. This compound is established to exhibit activity against Gram-positive bacteria and demonstrates cytotoxicity towards L-1210 leukemia cells . Primary comparators for scientific evaluation include doxorubicin, daunomycin, and aclacinomycin A, as well as its close structural analog Ditrisarubicin B [3].

Source Natural six-sugar anthracycline from Streptomyces cyaneus fermentation

Scaffold Multi-glycosylated architecture supports anthracycline SAR and glycosylation research

Model Fit Supports drug-resistance model studies and cell-model endpoint review

Screening Antimicrobial screening context and L-1210 cytotoxicity endpoint research

• [1] Uchida T, Imoto M, Masuda T, Imamura K, Hatori Y, Sawa T, Naganawa H, Hamada M, Takeuchi T, Umezawa H. New antitumor antibiotics, ditrisarubicins A, B and C. J Antibiot (Tokyo). 1983 Aug;36(8):1080-3. View Source
• [2] Umezawa K, et al. Experimental studies of new anthracyclines: aclacinomycin, THP-adriamycin and ditrisarubicins. Biomed Pharmacother. 1987;41(5):255-63. View Source
• [3] Shelton CJ, Harding MM, Prakash AS. Enzymatic and chemical footprinting of anthracycline antitumor antibiotics and related saccharide side chains. Biochemistry. 1996 Jun 18;35(24):7974-82. View Source

Ditrisarubicin A: Why Generic Substitutes Fail

Generic substitution within the anthracycline class is precluded by radical differences in molecular architecture and consequent biophysical interaction profiles. Ditrisarubicin A possesses six sugar moieties, a structural feature that fundamentally alters its DNA binding affinity and sequence selectivity compared to first-generation compounds like doxorubicin and daunomycin, which possess only a single amino sugar [1]. This structural divergence translates to a distinct pattern of antitumor activity, notably including potent efficacy against adriamycin-resistant leukemia models, a phenotype where standard anthracyclines fail [2]. The high DNA binding constant observed for the ditrisarubicin class, which is over an order of magnitude greater than doxorubicin, provides a quantifiable biophysical basis for this non-substitutability and mandates its consideration as a specialized research tool [3].

This Compound

Six-sugar anthracycline with reported higher DNA binding and resistance-model response

Common Substitute

Doxorubicin / aclacinomycin: mono- or tri-saccharide anthracyclines with distinct binding profiles

Risk Factor

Glycosylation-dependent DNA affinity may shift; six-sugar anchoring may not transfer to simpler scaffolds

Risk Factor

Resistance-model response may differ; cross-resistance profile observed with doxorubicin may not replicate

Risk Factor

Cytotoxicity endpoint profile in resistant cell models may not be functionally equivalent

Risk Factor

Antimicrobial screening context may differ; Gram-positive activity may not transfer across glycosylation variants

• [1] Umezawa K, et al. Experimental studies of new anthracyclines: aclacinomycin, THP-adriamycin and ditrisarubicins. Biomed Pharmacother. 1987;41(5):255-63. View Source
• [2] Umezawa K, et al. Experimental studies of new anthracyclines: aclacinomycin, THP-adriamycin and ditrisarubicins. Biomed Pharmacother. 1987;41(5):255-63. View Source
• [3] Kunimoto S, Takahashi Y, Uchida T, Takeuchi T, Umezawa H. Strong binding of ditrisarubicin B to DNA. J Antibiot (Tokyo). 1988 May;41(5):655-9. View Source

Ditrisarubicin A: Quantitative Differentiation Evidence

Enhanced DNA Binding vs Doxorubicin

The ditrisarubicin class demonstrates exceptionally high DNA binding affinity, a key biophysical determinant of activity. For the closely related Ditrisarubicin B, the apparent association constant (Kapp) is 2.36 × 10^8 M⁻¹, which is 22.7 times greater than the Kapp of doxorubicin [1]. While direct data for Ditrisarubicin A are not available, the shared hexasaccharide structural feature across the class provides a strong mechanistic basis for inferring a similarly elevated affinity relative to mono-saccharide anthracyclines.

DNA Binding vs Doxorubicin

Class-level

Ditrisarubicin B Kapp: 2.36 × 10⁸ M⁻¹
Doxorubicin Kapp: 1.04 × 10⁷ M⁻¹
22.7-fold higher apparent affinity

Supports DNA intercalation study context; glycosylation may modulate binding

In vitro DNA binding assay; class-level inference from ditrisarubicin B analog

Evidence Dimension	Apparent DNA association constant (Kapp)
Target Compound Data	Not directly measured; class inferred from Ditrisarubicin B data.
Comparator Or Baseline	Ditrisarubicin B: Kapp = 2.36 × 10^8 M⁻¹; Doxorubicin: Kapp = 1.04 × 10^7 M⁻¹.
Quantified Difference	22.7-fold higher for Ditrisarubicin B vs. doxorubicin.
Conditions	Calf thymus DNA, fluorescence titration technique.

Why This Matters

This quantifiable difference in DNA binding affinity supports the selection of Ditrisarubicin A as a high-affinity probe for studying DNA interactions where standard agents like doxorubicin show insufficient binding.

• [1] Kunimoto S, Takahashi Y, Uchida T, Takeuchi T, Umezawa H. Strong binding of ditrisarubicin B to DNA. J Antibiot (Tokyo). 1988 May;41(5):655-9. View Source

Activity in Adriamycin-Resistant Leukemia

A critical differentiator for Ditrisarubicin A is its reported potent cytostatic and antitumor activities in adriamycin-resistant mouse leukemia models, a phenotype where the standard-of-care anthracycline adriamycin (doxorubicin) is ineffective [1]. The research literature explicitly states that ditrisarubicins retain activity against this resistant phenotype, although specific IC50 values for Ditrisarubicin A in comparison to doxorubicin in these resistant lines are not detailed in the abstracted source.

Adriamycin-Resistant Leukemia

Head-to-head

Retained cytostatic and antitumor activity in adriamycin-resistant mouse leukemia model; lack of cross-resistance reported

Supports drug-resistance model interpretation

In vivo mouse leukemia model; comparator: adriamycin (doxorubicin)

Evidence Dimension	Cytostatic/antitumor activity
Target Compound Data	Reported as 'potent' in adriamycin-resistant mouse leukemia.
Comparator Or Baseline	Adriamycin (doxorubicin) is ineffective against the resistant model.
Quantified Difference	Qualitative difference: active vs. ineffective.
Conditions	Adriamycin-resistant mouse leukemia models.

Why This Matters

This activity profile justifies the selection of Ditrisarubicin A for research programs focused on overcoming or studying anthracycline resistance mechanisms, a major clinical limitation of first-line agents.

• [1] Umezawa K, et al. Experimental studies of new anthracyclines: aclacinomycin, THP-adriamycin and ditrisarubicins. Biomed Pharmacother. 1987;41(5):255-63. View Source

Cytotoxicity: Gram-Positive & L-1210 Models

Ditrisarubicin A possesses a unique six-sugar moiety attached to its aglycone core, a significant departure from the single sugar (daunosamine) found in doxorubicin and daunomycin, or the three sugars in aclacinomycin A [1]. This complex glycosylation pattern is a key structural determinant of the ditrisarubicin class's distinct biophysical properties and biological activity spectrum.

Cytotoxicity & L-1210

Data to verify

Active against Gram-positive bacteria; toxic to L-1210 murine leukemia cells in vitro

Supports cytotoxicity endpoint review and antimicrobial screening context

Qualitative activity reported; direct IC50 comparisons limited in primary literature

Evidence Dimension	Number of sugar moieties
Target Compound Data	6 sugar moieties
Comparator Or Baseline	Doxorubicin/Daunomycin: 1 sugar; Aclacinomycin A: 3 sugars.
Quantified Difference	2- to 6-fold higher glycosylation complexity.
Conditions	Structural analysis.

Why This Matters

This structural divergence directly correlates with the observed high DNA binding affinity and unique resistance profile, making Ditrisarubicin A a valuable tool for investigating structure-activity relationships (SAR) in anthracycline glycosylation.

• [1] Umezawa K, et al. Experimental studies of new anthracyclines: aclacinomycin, THP-adriamycin and ditrisarubicins. Biomed Pharmacother. 1987;41(5):255-63. View Source

Ditrisarubicin A: Research Application Scenarios

Mechanisms of Anthracycline Resistance

Ditrisarubicin A is specifically indicated for research focused on adriamycin-resistant leukemia models. Given the compound's reported activity in these models where doxorubicin fails [1], it serves as a critical probe to dissect the molecular pathways (e.g., drug efflux, altered topoisomerase II activity, or DNA repair) that confer resistance to first-generation anthracyclines.

SAR Studies on Anthracycline Glycosylation

Leveraging the class's exceptionally high DNA binding constant (Kapp ~2.36 × 10^8 M⁻¹ for Ditrisarubicin B) [1], Ditrisarubicin A is a superior candidate for biophysical studies of ligand-DNA interactions. It can be used in footprinting assays to map sequence-specific binding preferences, offering a more robust signal than lower-affinity probes like doxorubicin, especially in complex chromatin environments.

High-Resolution DNA-Drug Interaction Studies

As the most heavily glycosylated naturally occurring anthracycline with six sugars [1], Ditrisarubicin A provides a unique extreme for SAR studies. Comparing its activity, toxicity, and binding properties with those of mono- (e.g., doxorubicin) and tri-saccharide (e.g., aclacinomycin) analogs can directly illuminate the functional role of the carbohydrate side chain in modulating anthracycline pharmacology.

Application

Selection Property

Validation Focus

Drug-resistance model studies

Resistance-model response context

Comparative endpoint review vs doxorubicin-class compounds

Glycosylation SAR research

Glycosylation structure-activity review

DNA binding and cell-accumulation endpoint interpretation

DNA-drug interaction biophysics

High-affinity DNA binding context

Structural biology endpoint interpretation

L-1210 cytotoxicity screening

Cell-model endpoint review

Cytotoxicity assay benchmarking in standard models

• [1] Umezawa K, et al. Experimental studies of new anthracyclines: aclacinomycin, THP-adriamycin and ditrisarubicins. Biomed Pharmacother. 1987;41(5):255-63. View Source
• [2] Kunimoto S, Takahashi Y, Uchida T, Takeuchi T, Umezawa H. Strong binding of ditrisarubicin B to DNA. J Antibiot (Tokyo). 1988 May;41(5):655-9. View Source